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Compound of Interest

Compound Name: Potassium allyltrifluoroborate

Cat. No.: B1592627

An In-depth Technical Guide to Potassium Allyltrifluoroborate

Introduction

Potassium allyltrifluoroborate (CsHsBFsK) is a versatile and highly stable organoboron
compound that has garnered significant attention in organic synthesis. As a crystalline, air- and
moisture-stable solid, it serves as a convenient and safer surrogate for the more sensitive
allylboronic acids and esters.[1][2] Its robustness, coupled with its unique reactivity, has
established it as a valuable reagent in a multitude of carbon-carbon and carbon-heteroatom
bond-forming reactions. This guide provides a comprehensive overview of the fundamental
properties, synthesis, reactivity, and applications of potassium allyltrifluoroborate, with a
focus on its utility for researchers in synthetic chemistry and drug development.

Core Properties and Characteristics

Potassium allyltrifluoroborate’s utility is rooted in its favorable physical and chemical
properties. Unlike many other organoboron reagents, it can be handled and stored for
extended periods without special precautions.[2]

Physical and Chemical Properties

The key physical and chemical data for potassium allyltrifluoroborate are summarized
below.
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Property Value Reference(s)

potassium;trifluoro(prop-2-
IUPAC Name , [31[4]
enyl)boranuide

CAS Number 233664-53-4 [5]6]
Molecular Formula CsHsBFsK [31[6]
Molecular Weight 147.98 g/mol [31141[5]
Appearance White crystalline solid/powder [11[31[7]
Melting Point >300 °C [51[7]

Air- and moisture-stable solid.
Stability Stable under recommended [21[3][8]

storage conditions.

TVPZAMJIXLCDMIT-
InChl Key [5]
UHFFFAOYSA-N

Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of potassium allyltrifluoroborate
and its reaction products. Representative NMR data is provided below.
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Chemical Shift () / Coupling Constant

Nucleus Reference(s)
ppm (J) I Hz
1H-NMR 8.20 (d, HAryl) 8.7 [8][9]
7.53 (d, HAryl) 8.7 [8][9]
5.85-5.71 (m, -
CH=CH2) 51
5.22-5.16 (m, -
CH=CH3) g8
4.86 (dd, CHOH) 78,45 [8][9]
151.1, 147.1, 126.5,
13C-NMR [8][9]
123.5 (Aryl)
133.1 (CH=CH.) [8][9]
119.5 (CH=CHz) [81[9]
72.1 (CHOH) [8][°]
43.8 (CHCH2) [8][9]
Shows 1°F-11B
19F-NMR [10]

coupling

HB.NMR Shows 11B-1°F (10]
coupling (quartet)

Note: H and 3C NMR
data are for 1-(4-
Nitrophenyl)but-3-en-
1-ol, a representative
product from the
allylation of an
aldehyde with
potassium

allyltrifluoroborate.[8]

[9]
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High-resolution mass spectrometry (HRMS) using electrospray ionization (ESI) in negative
mode is effective for determining the exact mass of the allyltrifluoroborate anion, [CsHsBFs]~.
[11]

Synthesis and Experimental Protocols

The synthesis of potassium allyltrifluoroborate is straightforward, typically involving the
reaction of an allylborane precursor with potassium hydrogen fluoride (KHF2).[2]

General Synthesis Protocol

A common and efficient method involves the preparation of an allylborane from allylmagnesium
bromide and a trialkyl borate, followed by in-situ conversion to the trifluoroborate salt.[2]
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General Synthesis Workflow for Potassium Allyltrifluoroborate

Step 1: Grignard Formation )

Anhydrous Ether

Magnesium
(Mg)

Allyl Halide
(e.g., Allyl Bromide)

Solvent

Allylmagnesium
Bromide

Adds to

J/

Step 2: Borane Formation
Trialkyl Borate Allylborane Intermediate
(e.g., B(OMe)s3) (Not Isolated)
Reacts with
Step 3: Salt Formation

Potassium Hydrogen Potassium
Fluoride (KHFz) Allyltrifluoroborate

Click to download full resolution via product page

Caption: Workflow for the synthesis of potassium allyltrifluoroborate.

Detailed Methodology:

+ Grignard Reagent Formation: Allylmagnesium bromide is prepared by reacting allyl bromide
with magnesium turnings in anhydrous diethyl ether under an inert atmosphere.
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» Borane Intermediate: The freshly prepared Grignard reagent is added dropwise to a solution
of a trialkyl borate (e.g., trimethyl borate) in ether at low temperature (e.g., -78 °C).

e Hydrolysis and Salt Formation: The reaction mixture is warmed to room temperature. An
agueous solution of potassium hydrogen fluoride (KHFz2) is then added.

« |solation: The mixture is stirred for a period, and the resulting solid precipitate (potassium
allyltrifluoroborate) is collected by filtration, washed, and dried. The product is typically a

stable, crystalline solid.[2]

Reactivity and Key Applications

Potassium allyltrifluoroborate is a versatile nucleophilic allylating agent used in a wide array
of chemical transformations. Its stability allows for its use in various reaction conditions,

including aqueous media.[8][12]

Allylation of Carbonyls and Imines

One of the most common applications is the allylation of aldehydes to produce homoallylic
alcohols.[13] This reaction can be promoted by Lewis acids like BFs-OEtz or catalyzed by
phase-transfer catalysts such as 18-crown-6 in biphasic media.[8][13] The reaction is notable
for its high yields and tolerance of a broad range of functional groups.[8]
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Experimental Workflow: Allylation of Aldehydes

Start: Assemble Reagents

Dissolve aldehyde (1.0 mmol)
in CH2Cl2 (2 mL)

l

Add 18-Crown-6 catalyst
(10 mol%)

:

Add Potassium Allyltrifluoroborate
(1.2 mmol)

:

Add Water (2 mL)
to create a biphasic mixture

l

Stir vigorously at room temperature
for 15 minutes

N N N

(
(
(
(

Work-up: Dilute with EtOAc (15 mL)

l

Wash with saturated K2COs solution
(3x15mL)

:

Dry organic layer over MgSOa,
filter, and concentrate in vacuo

Product: Pure Homoallylic Alcohol

Click to download full resolution via product page

Caption: Experimental workflow for the allylation of aldehydes.[8]
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Detailed Protocol: Allylation of 4-Nitrobenzaldehyde[8]

e To a solution of 4-nitrobenzaldehyde (1.0 mmol) in dichloromethane (2 mL), 18-crown-6 (26
mg, 10 mol%) is added.

o Potassium allyltrifluoroborate (177 mg, 1.20 mmol) is added, followed by water (2 mL).
e The resulting biphasic mixture is stirred vigorously at room temperature for 15 minutes.

e The reaction is diluted with ethyl acetate (15 mL) and washed three times with a saturated
solution of potassium carbonate (K2CO3).

o The combined organic layers are dried over magnesium sulfate (MgSOa), filtered, and the
solvent is removed under reduced pressure to yield the homoallylic alcohol product, often
without needing further purification.[8]

Suzuki-Miyaura Cross-Coupling Reactions

Potassium organotrifluoroborates are excellent coupling partners in palladium-catalyzed
Suzuki-Miyaura reactions.[14][15] They serve as stable precursors that slowly release the
active boronic acid in situ, which is particularly advantageous for challenging couplings.
Potassium allyltrifluoroborate can be coupled with various aryl and vinyl halides or triflates to
form allylated aromatic and olefinic structures, which are important motifs in pharmaceuticals
and materials science.[15][16]
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Simplified Suzuki-Miyaura Catalytic Cycle
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Oxidative
Addition
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/
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( R1-Pd(I1)-R2? L2 )

Reductive
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Coupled Product
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Caption: Catalytic cycle for Suzuki-Miyaura cross-coupling reactions.
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Other Applications

The utility of potassium allyltrifluoroborate extends to various other transformations,
including:

e Double Allylboration: Reaction with nitriles and acid anhydrides to form bis-allyl amines and
esters, respectively.[17]

» Radical Reactions: Participation in visible light-promoted radical additions to imines.[18]

e Amination Reactions: Use in Hartwig-Buchwald type amination reactions to produce allylated
amines.[1]

Logical Relationships and Advantages

The properties and reactivity of potassium allyltrifluoroborate are interconnected, leading to
its broad applicability in modern synthesis.
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Logical Relationships of Potassium Allyltrifluoroborate

Core Properties

Crystalline Solid Low Toxicity ( ::92 I\S/Itc?}gttr):a)

\ / . /Controlled release o
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reactive species
& '/ / Resulti$ Characteristics
Broad Functional
Group Tolerance

Compatibility with
Aqueous Media

(Ease of Handling & Storage Versatile Reactivity

C-C Bond Formation
(Allylation, Suzuki Coupling)

Complex Molecule
SUESE

Drug Discovery &
Development

Click to download full resolution via product page
Caption: Relationships between properties, characteristics, and applications.

Safety and Handling

While organotrifluoroborate salts are considered to have low toxicity, potassium
allyltrifluoroborate is classified as a hazardous substance and requires careful handling.[3][8]

© 2025 BenchChem. All rights reserved. 11/14 Tech Support


https://www.benchchem.com/product/b1592627?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592627?utm_src=pdf-body
https://www.benchchem.com/product/b1592627?utm_src=pdf-body
https://aksci.com/sds/Z1988_SDS.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6268519/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

GHS Classification and

Hazard Type Reference(s)
Statements

Pictogram(s) Corrosion, Exclamation Mark [5]

Signal Word Danger [3][5]

H315: Causes skin
irritation.H318: Causes serious

Hazard Statements [31141[5]
eye damage.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye protection/face
protection.P302+P352: IF ON
SKIN: Wash with plenty of
] soap and

Precautionary Statements [31[4]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Incompatible Materials Strong oxidizing agents. [3]

Store in a cool, dry, well-
Storage ventilated area in a tightly [3]

closed container.

Always consult the latest Safety Data Sheet (SDS) before use. Engineering controls, such as a
fume hood, should be used to minimize exposure. Personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat, is mandatory.[3]

Conclusion

Potassium allyltrifluoroborate is a robust, versatile, and user-friendly reagent for introducing
the allyl group in organic synthesis. Its exceptional stability compared to traditional
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organoboranes makes it an invaluable tool for modern synthetic chemistry. From the
straightforward allylation of aldehydes to its critical role in palladium-catalyzed cross-coupling
reactions, it enables the efficient construction of molecular complexity, making it a cornerstone
reagent for researchers in academia and the pharmaceutical industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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